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Compound of Interest

Compound Name: 4-Dibenzyl 1-Naphthyl Ketone

CAS No.: 158098-50-1

Cat. No.: B582869

Get Quote

1.1 Nomenclature Decoding The commercial name "4-Dibenzyl 1-Naphthyl Ketone" is a trivial

designation that often causes confusion in database searches due to the ambiguity of the term

"Dibenzyl."[1] In strict IUPAC nomenclature, "Dibenzyl" refers to the bibenzyl (1,2-

diphenylethane) moiety.[1]

Correct Chemical Name: (Naphthalen-1-yl)(4-phenethylphenyl)methanone[1]

Synonyms:

1-Naphthyl[4-(2-phenylethyl)phenyl]methanone[1][2]

4'-(1-Naphthoyl)-1,2-diphenylethane[1][2]

4-(1-Naphthoyl)bibenzyl[1][2]

Molecular Formula: C₂₅H₂₀O[1][3]

Molecular Weight: 336.43 g/mol [1][3]
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1.2 Structural Visualization The molecule consists of a naphthalene ring linked via a carbonyl

bridge to a benzene ring, which is further substituted at the para position by a phenethyl group

(ethyl bridge to another phenyl ring).[1]

1-Naphthyl Group Carbonyl Bridge
(C=O)

C1 Attachment Phenyl Ring
(Para-substituted)

C1' Attachment Ethyl Linker
(-CH2-CH2-)

C4' Attachment
Terminal Phenyl

Click to download full resolution via product page

Figure 1.1: Structural decomposition of CAS 158098-50-1.[1] The "4-Dibenzyl" designation

refers to the 4-phenethylphenyl moiety.[1]

Part 2: Commercial Sourcing Landscape
The supply chain for this compound is characterized by a "Hub-and-Spoke" model.[1] A few

primary manufacturers (likely in East Asia) supply the bulk material, which is then repackaged

and distributed by major catalog houses.[1]

2.1 Validated Suppliers The following suppliers have verified catalog entries for CAS 158098-

50-1.
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Supplier
Product
Code

Purity
Grade

Pack Sizes Region Notes

TCI (Tokyo

Chemical

Industry)

D2277
>98.0%

(HPLC)
1g, 5g Global

Primary

Source.

Likely the

originator of

the "D2277"

stock code

used by

others.[1]

Sigma-

Aldrich

D2277 (via

TCI)
>98.0% 1g, 5g Global

Often cross-

listed from

TCI inventory.

[1] Higher

markup but

easier

procurement

integration.[1]

Santa Cruz

Biotech

(SCBT)

sc-267568
Research

Grade
Variable USA/EU

Marketed for

proteomics/bi

ochem

applications.

[1]

Combi-Blocks
COM448666

370
95%+ Custom USA

Good for bulk

inquiries

(>10g).[1]

2.2 Sourcing Strategy Decision Matrix For drug development professionals, the choice of

supplier depends on the phase of research.[1]
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Figure 2.1: Procurement decision tree based on experimental scale.

Part 3: Synthesis & Manufacturing Protocols
If commercial stock is unavailable or cost-prohibitive at scale, the compound can be

synthesized via Friedel-Crafts Acylation.[1] This is the standard industrial route for aryl ketones

of this class.[1]

3.1 Retrosynthetic Analysis

Disconnection: Carbonyl-Phenyl bond.[1]

Precursors: 1-Naphthoyl Chloride + Bibenzyl (1,2-Diphenylethane).[1]

Catalyst: Aluminum Chloride (AlCl₃).[1]
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3.2 Laboratory Scale Protocol (Self-Validating System) Note: This protocol assumes standard

Schlenk line techniques.

Step 1: Reagent Preparation

Substrate: Bibenzyl (1,2-Diphenylethane) [CAS: 103-29-7].[1]

Acylating Agent: 1-Naphthoyl Chloride [CAS: 879-18-5].[1]

Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).[1]

Step 2: Reaction Execution

Charge: In a flame-dried 3-neck flask, dissolve Bibenzyl (1.0 eq) in dry DCM (0.2 M).

Cool: Lower temperature to 0°C using an ice bath to control regioselectivity (favoring para).

Addition: Add AlCl₃ (1.2 eq) portion-wise.

Acylation: Add 1-Naphthoyl Chloride (1.05 eq) dropwise over 30 mins.

Reflux: Warm to RT and stir for 4-6 hours. Monitor by TLC (Hexane/EtOAc 9:1).[1]

Step 3: Workup & Purification[1]

Quench: Pour reaction mixture into ice/HCl water.

Extraction: Extract organic layer, wash with NaHCO₃ (sat) and Brine.

Crystallization: The crude product is often a solid.[1] Recrystallize from Ethanol or

Toluene/Hexane.[1]

Target MP: 83.0 to 87.0 °C (matches TCI specification).
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Figure 3.1: Friedel-Crafts acylation pathway for the synthesis of CAS 158098-50-1.[1]

Part 4: Quality Control & Analytical Standards
To ensure data integrity in drug development or material science applications, incoming raw

materials must be validated against the following specifications.

4.1 Critical Quality Attributes (CQA)

Test Specification Rationale

Appearance
White to off-white crystalline

powder

Colored impurities suggest

oxidation or residual catalyst.

[1]

Purity (HPLC) ≥ 98.0% (Area %)

Critical for photoinitiator

efficiency; impurities absorb

UV competitively.[1]

Melting Point 83 - 87 °C
Sharp range indicates high

crystalline purity.[1]

¹H-NMR Conforms to Structure

Verify the ratio of aliphatic

(ethyl bridge) to aromatic

protons.

4.2 NMR Diagnostic Signals (Predicted)
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Aliphatic Region (2.8 - 3.1 ppm): Two multiplets corresponding to the -CH₂-CH₂- bridge.[1]

Aromatic Region (7.0 - 8.2 ppm):

Naphthalene protons: 7 signals (complex splitting).[1]

Phenylene protons: AA'BB' system for the para-substituted ring.[1]

Terminal Phenyl: Multiplet (5H).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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